Cas no 1935301-38-4 (2-{bicyclo2.2.1heptan-2-yl}cyclopropan-1-amine)

2-{Bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine is a structurally unique amine compound featuring a bicyclic norbornane framework fused with a cyclopropane ring. Its rigid, three-dimensional architecture imparts steric constraints that enhance selectivity in chemical reactions, making it valuable for applications in asymmetric synthesis and chiral ligand design. The cyclopropane moiety introduces additional strain and reactivity, enabling functionalization at the amine group for derivatization or further transformations. This compound is particularly useful in pharmaceutical and agrochemical research, where its distinct geometry can influence binding affinity or modulate biological activity. High purity and stability under standard conditions further support its utility in synthetic and catalytic applications.

2-{bicyclo2.2.1heptan-2-yl}cyclopropan-1-amine structure

1935301-38-4 structure

Product Name:2-{bicyclo2.2.1heptan-2-yl}cyclopropan-1-amine

CAS No:1935301-38-4

MF:C₁₀H₁₇N

MW:151.24868273735

CID:5913658

PubChem ID:130712643

Update Time:2025-05-19

2-{bicyclo2.2.1heptan-2-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-{bicyclo2.2.1heptan-2-yl}cyclopropan-1-amine
- 1935301-38-4
- EN300-1745213
- 2-{bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine
- Inchi： 1S/C10H17N/c11-10-5-9(10)8-4-6-1-2-7(8)3-6/h6-10H,1-5,11H2
- InChI Key： JIUBSUKAOVTTBN-UHFFFAOYSA-N
- SMILES： NC1CC1C1CC2CCC1C2

Computed Properties

Exact Mass: 151.136099547g/mol
Monoisotopic Mass: 151.136099547g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 26Å²

2-{bicyclo2.2.1heptan-2-yl}cyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1745213-0.05g	2-{bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine	1935301-38-4	0.05g	$1056.0	2023-09-20
Enamine	EN300-1745213-0.1g	2-{bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine	1935301-38-4	0.1g	$1106.0	2023-09-20
Enamine	EN300-1745213-0.25g	2-{bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine	1935301-38-4	0.25g	$1156.0	2023-09-20
Enamine	EN300-1745213-0.5g	2-{bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine	1935301-38-4	0.5g	$1207.0	2023-09-20
Enamine	EN300-1745213-1.0g	2-{bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine	1935301-38-4	1g	$1256.0	2023-05-27
Enamine	EN300-1745213-2.5g	2-{bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine	1935301-38-4	2.5g	$2464.0	2023-09-20
Enamine	EN300-1745213-5.0g	2-{bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine	1935301-38-4	5g	$3645.0	2023-05-27
Enamine	EN300-1745213-10.0g	2-{bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine	1935301-38-4	10g	$5405.0	2023-05-27
Enamine	EN300-1745213-1g	2-{bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine	1935301-38-4	1g	$1256.0	2023-09-20
Enamine	EN300-1745213-5g	2-{bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine	1935301-38-4	5g	$3645.0	2023-09-20

2-{bicyclo2.2.1heptan-2-yl}cyclopropan-1-amine Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
3. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
4. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
5. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126

Additional information on 2-{bicyclo2.2.1heptan-2-yl}cyclopropan-1-amine

Introduction to 2-{bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine (CAS No: 1935301-38-4)

The compound 2-{bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine, with CAS number 1935301-38-4, is a unique bicyclic amine that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclo[2.2.1]heptane framework, which is a fused bicyclic structure consisting of two six-membered rings and one five-membered ring, and a cyclopropane ring attached to the nitrogen atom of the amine group.

Recent studies have highlighted the potential of this compound in drug discovery and development due to its unique structural features and pharmacokinetic properties. The bicyclo[2.2.1]heptane moiety is known for its rigidity and stability, which can enhance the bioavailability of the compound when incorporated into drug molecules.

One of the most promising applications of 2-{bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine is in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science, particularly in the synthesis of advanced materials with tailored mechanical and electronic properties.

The synthesis of 2-{bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine involves a multi-step process that includes ring-closing metathesis and subsequent functionalization reactions.

Recent research has focused on optimizing the synthesis pathway to improve yield and purity, making this compound more accessible for large-scale production and application in various industries.

Furthermore, computational studies have been conducted to investigate the electronic properties and reactivity of this compound, providing valuable insights into its potential for use in catalysis and other chemical processes.

In conclusion, 2-{bicyclo[2.2.1]heptan-2-yl}cyclopropan-1-amine (CAS No: 1935301-< span class="bold">38 span>-4) is a versatile compound with a wide range of applications in organic chemistry, pharmacology, and materials science.